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Compound of Interest

Compound Name: 13-Methyltetradecanoic Acid

Cat. No.: B10787186 Get Quote

Technical Support Center: 13-
Methyltetradecanoic Acid
This technical support center provides essential information for the safe handling, storage, and

use of 13-Methyltetradecanoic acid in a research environment.

Frequently Asked Questions (FAQs)
Q1: What is 13-Methyltetradecanoic acid and what is its physical state?

A1: 13-Methyltetradecanoic acid (also known as Isopentadecanoic acid) is a branched-chain

saturated fatty acid.[1] At room temperature, it is a solid.[2]

Q2: What are the primary hazards associated with 13-Methyltetradecanoic acid?

A2: According to GHS classifications, 13-Methyltetradecanoic acid can cause skin and eye

irritation, and may cause respiratory irritation.

Q3: What personal protective equipment (PPE) should I wear when handling this compound?

A3: When handling 13-Methyltetradecanoic acid, it is essential to wear appropriate personal

protective equipment, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face

shield to protect against splashes, and a laboratory coat. Work should be conducted in a well-

ventilated area or under a chemical fume hood to minimize inhalation of any dust or aerosols.
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Q4: How should I store 13-Methyltetradecanoic acid?

A4: Store 13-Methyltetradecanoic acid in a tightly sealed container in a cool, dry place. Some

suppliers recommend storage at -20°C for long-term stability. It should be stored away from

strong oxidizing agents, strong acids, and strong bases.

Q5: What should I do in case of accidental exposure?

A5: In case of skin contact, wash the affected area thoroughly with soap and water. If eye

contact occurs, flush with copious amounts of water for at least 15 minutes and seek medical

attention. If inhaled, move to fresh air. If swallowed, wash out the mouth with water and seek

immediate medical attention.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Difficulty Dissolving the

Compound

13-Methyltetradecanoic acid is

insoluble in water.

The compound is soluble in

organic solvents such as

chloroform, ethanol, and ether.

[2][3] For cell culture

experiments, it can be

complexed with fatty acid-free

Bovine Serum Albumin (BSA).

Inconsistent Experimental

Results

The compound may have

degraded due to improper

storage.

Ensure the compound is

stored in a tightly sealed

container at the recommended

temperature (e.g., -20°C) and

protected from light and

moisture.

Skin or Eye Irritation During

Handling

Inadequate personal protective

equipment (PPE) or accidental

exposure.

Always wear appropriate PPE,

including gloves and safety

glasses. In case of contact,

follow the first aid measures

outlined in the FAQs.
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Data Presentation
Physical and Chemical Properties of 13-
Methyltetradecanoic Acid

Property Value

Molecular Formula C₁₅H₃₀O₂

Molecular Weight 242.4 g/mol [2]

Physical State Solid[2]

Melting Point 50.2 °C[3]

Boiling Point 189 °C at 12 Torr[3]

Solubility Soluble in Chloroform, Ethanol, and Ether[2][3]

Experimental Protocols
Protocol: Preparation of 13-Methyltetradecanoic Acid for
Cell Culture Applications
This protocol describes the preparation of a 13-Methyltetradecanoic acid-BSA complex for

use in cell-based assays. Fatty acids are often complexed with BSA to enhance their solubility

and facilitate their uptake by cells in culture.

Materials:

13-Methyltetradecanoic acid

Fatty acid-free Bovine Serum Albumin (BSA)

Ethanol (100%, sterile)

Sterile Phosphate-Buffered Saline (PBS) or serum-free cell culture medium

Sterile, conical tubes

Water bath at 37°C
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0.22 µm sterile filter

Procedure:

Prepare a 10% (w/v) BSA solution:

Dissolve fatty acid-free BSA in sterile PBS or serum-free medium to a final concentration

of 10%.

Gently agitate to dissolve completely, avoiding foam generation.

Sterilize the BSA solution by passing it through a 0.22 µm filter.

Prepare a stock solution of 13-Methyltetradecanoic acid:

Dissolve 13-Methyltetradecanoic acid in sterile ethanol to create a concentrated stock

solution (e.g., 100 mM).

Complex the fatty acid with BSA:

Warm the 10% BSA solution in a 37°C water bath for 15-30 minutes.

Slowly add the 13-Methyltetradecanoic acid stock solution to the pre-warmed BSA

solution while gently vortexing. A common molar ratio of fatty acid to BSA is between 2:1

and 6:1.

Incubate the mixture at 37°C for 30-60 minutes to allow for complex formation.

Prepare working solutions:

The resulting fatty acid-BSA complex can be diluted to the desired final concentration in

your complete cell culture medium.

Important: Prepare a vehicle control using the same concentration of ethanol and BSA

without the fatty acid to account for any effects of the solvent and BSA on the cells.
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Chemical Spill Response Workflow
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Minor
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Major

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contact Emergency Services
& Trained Hazmat Team

Contain the Spill
(Use absorbent material)

Clean Up Residue
(Use appropriate solvent)

Dispose of Waste
(Follow institutional guidelines)

Decontaminate Area & PPE

Report the Incident

Click to download full resolution via product page

Caption: A flowchart for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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